2,4-Dichloro-N-(dibenzylcarbamothioyl)benzamide
2,4-Dichloro-N-(dibenzylcarbamothioyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
301157-41-5
VCID:
VC0399998
InChI:
InChI=1S/C22H18Cl2N2OS/c23-18-11-12-19(20(24)13-18)21(27)25-22(28)26(14-16-7-3-1-4-8-16)15-17-9-5-2-6-10-17/h1-13H,14-15H2,(H,25,27,28)
SMILES:
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)NC(=O)C3=C(C=C(C=C3)Cl)Cl
Molecular Formula:
C22H18Cl2N2OS
Molecular Weight:
429.4g/mol
2,4-Dichloro-N-(dibenzylcarbamothioyl)benzamide
CAS No.: 301157-41-5
Main Products
VCID: VC0399998
Molecular Formula: C22H18Cl2N2OS
Molecular Weight: 429.4g/mol
| CAS No. | 301157-41-5 |
|---|---|
| Product Name | 2,4-Dichloro-N-(dibenzylcarbamothioyl)benzamide |
| Molecular Formula | C22H18Cl2N2OS |
| Molecular Weight | 429.4g/mol |
| IUPAC Name | 2,4-dichloro-N-(dibenzylcarbamothioyl)benzamide |
| Standard InChI | InChI=1S/C22H18Cl2N2OS/c23-18-11-12-19(20(24)13-18)21(27)25-22(28)26(14-16-7-3-1-4-8-16)15-17-9-5-2-6-10-17/h1-13H,14-15H2,(H,25,27,28) |
| Standard InChIKey | WOQACIUOGYPTNV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
| PubChem Compound | 1641403 |
| Last Modified | Nov 11 2021 |
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